Cas no 1216246-60-4 (3-amino-N-(2-methoxyethyl)benzamide hydrochloride)

• Product Name: 3-amino-N-(2-methoxyethyl)benzamide hydrochloride
• CAS No: 1216246-60-4
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• MDL: MFCD12402206
• CID: 5231228
• PubChem ID: 83814046
• Update Time: 2025-11-01

3-amino-N-(2-methoxyethyl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(2-methoxyethyl)benzamide hydrochloride
• 3-Amino-N-(2-methoxyethyl)benzamidehydrochloride
• Benzamide, 3-amino-N-(2-methoxyethyl)-, hydrochloride (1:1)
• 3-amino-N-(2-methoxyethyl)benzamide hydrochloride

• MDL： MFCD12402206
• Inchi： 1S/C10H14N2O2.ClH/c1-14-6-5-12-10(13)8-3-2-4-9(11)7-8;/h2-4,7H,5-6,11H2,1H3,(H,12,13);1H
• InChI Key： XIPOQJWHZMMCAL-UHFFFAOYSA-N
• SMILES： Cl.O(C)CCNC(C1C=CC=C(C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 185
• Topological Polar Surface Area: 64.4

Additional information on 3-amino-N-(2-methoxyethyl)benzamide hydrochloride

Research Brief on 3-amino-N-(2-methoxyethyl)benzamide hydrochloride (CAS: 1216246-60-4): Recent Advances and Applications

3-amino-N-(2-methoxyethyl)benzamide hydrochloride (CAS: 1216246-60-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 3-amino-N-(2-methoxyethyl)benzamide hydrochloride. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity. The study emphasized the importance of controlling reaction conditions, such as temperature and solvent choice, to minimize byproduct formation. The optimized synthesis protocol has been proposed as a scalable method for industrial production, which could facilitate further research and development.

In terms of pharmacological activity, preliminary in vitro studies have demonstrated that 3-amino-N-(2-methoxyethyl)benzamide hydrochloride exhibits moderate inhibitory effects on certain kinase enzymes implicated in inflammatory pathways. These findings suggest potential applications in the treatment of autoimmune diseases and chronic inflammatory conditions. However, further studies are needed to elucidate the compound's mechanism of action and to assess its selectivity and toxicity profile.

Another area of interest is the compound's potential as a building block for the development of more complex drug molecules. Researchers have reported successful derivatization of 3-amino-N-(2-methoxyethyl)benzamide hydrochloride to create novel chemical entities with improved pharmacokinetic properties. These derivatives are currently being screened for various biological activities, including anticancer and antimicrobial effects.

From a drug formulation perspective, recent investigations have focused on the physicochemical properties of 3-amino-N-(2-methoxyethyl)benzamide hydrochloride. Studies have characterized its solubility, stability, and crystalline form, which are critical factors for pharmaceutical development. The hydrochloride salt form has been found to offer advantages in terms of bioavailability and processing characteristics compared to the free base form.

Looking ahead, several research groups have included 3-amino-N-(2-methoxyethyl)benzamide hydrochloride in their screening libraries for drug discovery programs. Its structural features make it a promising scaffold for the development of new therapeutic agents targeting various diseases. Future research directions may include more extensive biological evaluation, structure-activity relationship studies, and potential clinical applications.

In conclusion, 3-amino-N-(2-methoxyethyl)benzamide hydrochloride (CAS: 1216246-60-4) represents an important compound in contemporary pharmaceutical research. The recent advances in its synthesis, characterization, and preliminary biological evaluation underscore its potential as a valuable tool in drug discovery and development. Continued research efforts in this area may yield significant contributions to the field of chemical biology and medicine.